Cas no 80403-57-2 (Diethyl dodecyl(methyl)propanedioate)

• Product Name: Diethyl dodecyl(methyl)propanedioate
• CAS No: 80403-57-2
• MF: C₂₀H₃₈O₄
• MW: 342.513327121735
• CID: 2802717
• PubChem ID: 15573740
• Update Time: 2025-04-21

Diethyl dodecyl(methyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10631549
• DTXCID80525403
• Diethyl dodecyl(methyl)propanedioate
• 80403-57-2
• diethyl dodecyl-methylmalonate
• 2-dodecyl-2-methyl-malonic acid diethyl ester
• DTXSID60574631
• VAHLBDJLPMEESQ-UHFFFAOYSA-N

• Inchi： 1S/C20H38O4/c1-5-8-9-10-11-12-13-14-15-16-17-20(4,18(21)23-6-2)19(22)24-7-3/h5-17H2,1-4H3
• InChI Key： VAHLBDJLPMEESQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 342.27700969Da
• Monoisotopic Mass: 342.27700969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.6Ų